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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506 Get Quote

An In-depth Technical Guide on the GHS Hazard Classification of Diisopropyl Oxalate

This guide provides a comprehensive overview of the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) hazard classification for Diisopropyl oxalate.

It is intended for researchers, scientists, and professionals in drug development who handle

this chemical. This document outlines the specific hazard classes, associated signal words,

pictograms, and precautionary statements, supported by available physical, chemical, and

toxicological data.

GHS Hazard Classification
Diisopropyl oxalate is classified into multiple hazard categories under the GHS framework.

The primary hazards are related to its flammability, skin and eye irritation, and potential for

respiratory irritation.

Table 1: GHS Hazard Classification for Diisopropyl Oxalate

Hazard Class Category

Flammable Liquids 4

Skin Irritation 2

Serious Eye Irritation 2A

Specific Target Organ Toxicity — Single

Exposure (Respiratory Irritation)
3
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GHS Label Elements
The GHS label for Diisopropyl oxalate includes a signal word, hazard pictograms, and

specific hazard and precautionary statements.

Signal Word:Warning[1][2]

Pictogram:

alt text

Hazard Statements (H-phrases):

H227: Combustible liquid.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Precautionary Statements (P-phrases):

Table 2: Precautionary Statements for Diisopropyl Oxalate
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Type Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P261

Avoid breathing

dust/fume/gas/mist/vapours/s

pray.[1]

P264
Wash hands thoroughly after

handling.[1]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of water.[1]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several

minutes. Remove contact

lenses, if present and easy to

do. Continue rinsing.

P319
Get medical help if you feel

unwell.[1]

P321

Specific treatment (see

supplemental first aid

instruction on this label).[1]
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P332 + P317
If skin irritation occurs: Get

medical help.[1]

P362 + P364

Take off contaminated

clothing and wash it before

reuse.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1]

Disposal P501

Dispose of contents/container

to an approved waste

disposal plant.[1]

Physicochemical and Toxicological Data
A summary of the key physicochemical properties of Diisopropyl oxalate is provided below.

Detailed toxicological data from experimental studies are limited.

Table 3: Physicochemical Properties of Diisopropyl Oxalate
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Property Value

Molecular Formula C₈H₁₄O₄[2][3][4]

Molecular Weight 174.19 g/mol [2]

CAS Number 615-81-6[2][3][4]

Appearance Colorless to pale yellow clear liquid[5]

Melting Point -30 °C[3]

Boiling Point 191.0 °C at 760 mmHg[5]

Flash Point 75.3 °C (167.0 °F) - closed cup[3][5]

Density 1.002 g/cm³[3]

Vapor Pressure 0.339 mmHg at 25 °C[3]

Water Solubility 5128 mg/L at 25 °C (estimated)[5]

Log P (o/w) 1.412 (estimated)[5]

Toxicological Data: There is a lack of comprehensive, publicly available quantitative

toxicological data for Diisopropyl oxalate. Safety data sheets indicate that no data is available

for toxicity to fish, daphnia and other aquatic invertebrates, algae, or microorganisms.[1] The

toxicological properties have not been thoroughly investigated.[6]

Experimental Protocols
Detailed experimental protocols for the determination of the GHS hazard classifications for

Diisopropyl oxalate are not available in the public domain through the conducted searches.

The classifications are typically derived from data submitted to regulatory bodies like the

European Chemicals Agency (ECHA) by chemical manufacturers and importers. These studies

would likely follow standardized OECD guidelines for testing chemical hazards.

GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of Diisopropyl
oxalate based on its identified hazards.
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Hazard Identification

GHS Label Elements

Hazard Statements

Diisopropyl Oxalate

Flammable Liquid
(Category 4)

Skin Irritation
(Category 2)

Eye Irritation
(Category 2A)

STOT SE
(Category 3)

Signal Word: Warning Pictogram: Exclamation Mark

H227: Combustible liquid
H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS hazard classification workflow for Diisopropyl oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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